Cas no 1396875-83-4 (1-[2-hydroxy-2-(thiophen-2-yl)ethyl]-N-[2-(4-sulfamoylphenyl)ethyl]-1H-1,2,3-triazole-4-carboxamide)

1-[2-Hydroxy-2-(thiophen-2-yl)ethyl]-N-[2-(4-sulfamoylphenyl)ethyl]-1H-1,2,3-triazole-4-carboxamide is a synthetic small molecule featuring a triazole-carboxamide core with a thiophene-hydroxyl substituent and a sulfamoylphenyl extension. Its structural design combines a heterocyclic triazole scaffold with a sulfonamide moiety, suggesting potential bioactivity in medicinal chemistry applications. The presence of the thiophene and hydroxyl groups enhances solubility and binding interactions, while the sulfamoylphenyl segment may confer selectivity for biological targets. This compound is of interest in drug discovery due to its modular structure, which allows for further derivatization. Its well-defined chemical properties make it suitable for research in enzyme inhibition or receptor modulation studies.
1-[2-hydroxy-2-(thiophen-2-yl)ethyl]-N-[2-(4-sulfamoylphenyl)ethyl]-1H-1,2,3-triazole-4-carboxamide structure
1396875-83-4 structure
Product Name:1-[2-hydroxy-2-(thiophen-2-yl)ethyl]-N-[2-(4-sulfamoylphenyl)ethyl]-1H-1,2,3-triazole-4-carboxamide
CAS No:1396875-83-4
MF:C17H19N5O4S2
MW:421.49386048317
CID:5795923
Update Time:2025-10-20

1-[2-hydroxy-2-(thiophen-2-yl)ethyl]-N-[2-(4-sulfamoylphenyl)ethyl]-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-(2-hydroxy-2-thiophen-2-ylethyl)-N-[2-(4-sulfamoylphenyl)ethyl]triazole-4-carboxamide
    • 1-[2-hydroxy-2-(thiophen-2-yl)ethyl]-N-[2-(4-sulfamoylphenyl)ethyl]-1H-1,2,3-triazole-4-carboxamide
    • Inchi: 1S/C17H19N5O4S2/c18-28(25,26)13-5-3-12(4-6-13)7-8-19-17(24)14-10-22(21-20-14)11-15(23)16-2-1-9-27-16/h1-6,9-10,15,23H,7-8,11H2,(H,19,24)(H2,18,25,26)
    • InChI Key: PAQUNEIXZCPSGX-UHFFFAOYSA-N
    • SMILES: N1(CC(O)C2SC=CC=2)C=C(C(NCCC2=CC=C(S(N)(=O)=O)C=C2)=O)N=N1

1-[2-hydroxy-2-(thiophen-2-yl)ethyl]-N-[2-(4-sulfamoylphenyl)ethyl]-1H-1,2,3-triazole-4-carboxamide Pricemore >>

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Additional information on 1-[2-hydroxy-2-(thiophen-2-yl)ethyl]-N-[2-(4-sulfamoylphenyl)ethyl]-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of 1-[2-hydroxy-2-(thiophen-2-yl)ethyl]-N-[2-(4-sulfamoylphenyl)ethyl]-1H-1,2,3-triazole-4-carboxamide (CAS No. 1396875-83-4)

The compound 1-[2-hydroxy-2-(thiophen-2-yl)ethyl]-N-[2-(4-sulfamoylphenyl)ethyl]-1H-1,2,3-triazole-4-carboxamide (CAS No. 1396875-83-4) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique combination of a thiophene ring, a 1,2,3-triazole core, and a sulfamoylphenyl moiety makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological targets, given its ability to interact with enzymes and receptors involved in critical cellular processes.

In recent years, the demand for novel heterocyclic compounds like 1-[2-hydroxy-2-(thiophen-2-yl)ethyl]-N-[2-(4-sulfamoylphenyl)ethyl]-1H-1,2,3-triazole-4-carboxamide has surged, driven by the need for innovative treatments in areas such as inflammation, metabolic disorders, and neurological conditions. The compound's sulfonamide group is particularly noteworthy, as it is a common pharmacophore in many FDA-approved drugs, including diuretics and antimicrobial agents. This structural feature enhances the molecule's bioavailability and target specificity, making it a valuable scaffold for further optimization.

One of the most frequently searched questions in the scientific community is: "What are the synthetic routes for 1-[2-hydroxy-2-(thiophen-2-yl)ethyl]-N-[2-(4-sulfamoylphenyl)ethyl]-1H-1,2,3-triazole-4-carboxamide?" The synthesis typically involves a multi-step process, including the formation of the 1,2,3-triazole ring via click chemistry, followed by the introduction of the thiophene and sulfamoylphenyl groups. Researchers are also exploring greener synthetic methods to improve yield and reduce environmental impact, aligning with the growing emphasis on sustainable chemistry.

The pharmacological profile of CAS No. 1396875-83-4 is another area of intense investigation. Preliminary studies suggest that the compound exhibits moderate to high binding affinity for certain G-protein-coupled receptors (GPCRs), which are implicated in a wide range of diseases. This has led to speculation about its potential use in personalized medicine, where tailored therapies are developed based on individual genetic profiles. Additionally, its hydroxyethyl moiety may contribute to its solubility and pharmacokinetic properties, further enhancing its drug-like characteristics.

Another hot topic in the context of 1-[2-hydroxy-2-(thiophen-2-yl)ethyl]-N-[2-(4-sulfamoylphenyl)ethyl]-1H-1,2,3-triazole-4-carboxamide is its potential role in cancer research. While the compound is not yet classified as an anticancer agent, its ability to interfere with cellular signaling pathways has sparked interest in its utility as a molecular probe or a starting point for the development of targeted therapies. Researchers are particularly keen on understanding its interactions with kinase enzymes, which are often dysregulated in cancer cells.

From a commercial perspective, the availability of CAS No. 1396875-83-4 is limited, which has driven up interest in its custom synthesis and scale-up production. Pharmaceutical companies and contract research organizations (CROs) are actively seeking reliable suppliers who can provide high-purity batches of this compound for preclinical and clinical studies. This demand underscores the importance of robust quality control measures to ensure consistency and reproducibility in research outcomes.

In conclusion, 1-[2-hydroxy-2-(thiophen-2-yl)ethyl]-N-[2-(4-sulfamoylphenyl)ethyl]-1H-1,2,3-triazole-4-carboxamide represents a fascinating example of modern medicinal chemistry. Its multifaceted structure and potential therapeutic applications make it a subject of ongoing research and development. As scientists continue to unravel its mechanisms of action and optimize its properties, this compound may well emerge as a key player in the next generation of small-molecule drugs.

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